N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide

• IUPAC Name: N-[1-(1-prop-2-enylbenzimidazol-2-yl)ethyl]propanamide
• InChI: InChI=1S/C15H19N3O/c1-4-10-18-13-9-7-6-8-12(13)17-15(18)11(3)16-14(19)5-2/h4,6-9,11H,1,5,10H2,2-3H3,(H,16,19)
• InChI Key: JKNPBCPMTRTHPB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(C)C1=NC2=CC=CC=C2N1CC=C
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

“N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide” is a compound that contains a benzimidazole ring, which is a type of heterocyclic aromatic organic compound. This compound is part of a larger class of compounds known as benzimidazoles, which are known for their broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of “this compound” includes a benzimidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The benzimidazole ring is also known as 1,3-diazole.

Chemical Reactions Analysis

Benzimidazole derivatives, including “this compound”, have been found to react with various free radicals. These reactions occur through several possible pathways, including HAT in nonpolar medium, SPLET in polar medium, and RAF in both media.

Mechanism of Action

Target of Action

Benzimidazoles, a broad group of compounds containing nitrogen atoms, are known to mimic properties of dna bases . They show a wide spectrum of biological activities and are used in medicinal chemistry .

Mode of Action

Benzimidazoles are known to interact with their targets in a way that can alter the cell cycle .

Biochemical Pathways

It’s known that benzimidazoles can affect the control of the cell cycle .

Pharmacokinetics

The compound’s molecular formula is c15h19n3o, with an average mass of 257331 Da .

Result of Action

Benzimidazoles are known to have a broad spectrum of biological activities, including antimicrobial, antibiofilm, antifungal, antiviral, antioxidant, anti-inflammatory, antidiabetic, antiparasitic, anthelmintic, anticoagulant, antiallergic, antiprotozoal, anticonvulsants, anticancer, and cytotoxic activities .

Action Environment

The biological activity of benzimidazoles can be tuned and accelerated in coordination compounds .

Advantages and Limitations for Lab Experiments

One of the advantages of N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide is its high purity and stability, which make it suitable for use in various lab experiments. However, one limitation of this compound is its relatively low solubility in water, which may pose challenges in certain experiments. In addition, the mechanism of action of this compound is not fully understood, which may limit its use in certain applications.

Future Directions

There are several future directions for research on N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide. One area of interest is the development of new derivatives with improved properties, such as increased solubility and potency. Another area of interest is the investigation of the mechanism of action of this compound, which may lead to the development of new therapeutic strategies for the treatment of various diseases. Furthermore, the potential applications of this compound in other fields, such as materials science and catalysis, should also be explored. Overall, this compound is a promising compound that has the potential to make significant contributions to various scientific fields.

Scientific Research Applications

N-[1-(1-allyl-1H-benzimidazol-2-yl)ethyl]propanamide has been studied extensively for its potential applications in medicinal chemistry. It has been reported to exhibit antitumor, anti-inflammatory, and antiviral activities. In addition, this compound has been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.